Cas no 1089327-13-8 (2-BEnzoxazolinone hydrate)
2-BEnzoxazolinone hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-BEnzoxazolinone hydrate
-
- Inchi: 1S/C7H5NO2.H2O/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);1H2
- InChI Key: YOJMLQFFPIKVPF-UHFFFAOYSA-N
- SMILES: O1C(NC2C=CC=CC1=2)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Topological Polar Surface Area: 39.3
2-BEnzoxazolinone hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX54839-5g |
2-Benzoxazolinone hydrate |
1089327-13-8 | 96% | 5g |
$18.00 | 2024-04-20 | |
| A2B Chem LLC | AX54839-25g |
2-Benzoxazolinone hydrate |
1089327-13-8 | 96% | 25g |
$24.00 | 2024-04-20 | |
| A2B Chem LLC | AX54839-100g |
2-Benzoxazolinone hydrate |
1089327-13-8 | 96% | 100g |
$52.00 | 2024-04-20 | |
| A2B Chem LLC | AX54839-500g |
2-Benzoxazolinone hydrate |
1089327-13-8 | 96% | 500g |
$176.00 | 2024-04-20 |
2-BEnzoxazolinone hydrate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2-BEnzoxazolinone hydrate
Introduction to 2-BENZOXAZOLINONE HYDRATE (CAS No. 1089327-13-8)
2-BENZOXAZOLINONE HYDRATE, identified by the Chemical Abstracts Service Number (CAS No.) 1089327-13-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoxazinone class, a heterocyclic structure known for its broad spectrum of biological activities. The benzoxazinone scaffold is particularly valued in medicinal chemistry due to its ability to interact with various biological targets, making it a versatile intermediate in drug discovery and development.
The molecular structure of 2-BENZOXAZOLINONE HYDRATE consists of a benzene ring fused with an oxazoline ring, which is further functionalized with a hydroxyl group. This structural motif contributes to its unique chemical properties, including solubility, stability, and reactivity. The presence of the hydroxyl group in the molecule enhances its potential as a precursor in synthesizing more complex pharmacophores. The hydrate form indicates that the compound exists in a hydrated state, often stabilized by water molecules, which can influence its handling and applications.
In recent years, 2-BENZOXAZOLINONE HYDRATE has garnered attention in academic and industrial research due to its promising pharmacological effects. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving modulation of cytokine production and inhibition of inflammatory pathways. The compound's ability to interact with enzymes and receptors relevant to inflammation makes it a candidate for further investigation in therapeutic contexts.
Moreover, research has explored the antimicrobial properties of 2-BENZOXAZOLINONE HYDRATE. Preliminary studies suggest that it exhibits activity against certain bacterial strains, including Gram-positive and Gram-negative bacteria. This antimicrobial potential is attributed to its structural features that can disrupt bacterial cell membranes or interfere with essential metabolic processes. Such findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.
The synthesis of 2-BENZOXAZOLINONE HYDRATE involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes cyclization reactions to form the benzoxazinone core, followed by functional group modifications to introduce the necessary hydroxyl groups. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic approaches highlight the compound's significance as a building block in complex molecular architectures.
From a computational chemistry perspective, 2-BENZOXAZOLINONE HYDRATE has been subjected to molecular modeling studies to understand its binding interactions with biological targets. Computer simulations have helped elucidate how the molecule interacts with enzymes and receptors at an atomic level. These insights are crucial for rational drug design, allowing researchers to optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy.
The pharmacokinetic profile of 2-BENZOXAZOLINONE HYDRATE is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) characteristics in vitro and in vivo. Understanding these parameters is essential for determining the compound's bioavailability and potential side effects. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to profile drug metabolism pathways associated with this compound.
In clinical settings, 2-BENZOXAZOLINONE HYDRATE is being evaluated for its potential therapeutic applications in various diseases. Phase I clinical trials have assessed its safety profile in healthy volunteers, providing preliminary data on tolerability and dosage requirements. While these trials are still ongoing, they represent a significant step towards translating laboratory findings into clinical practice. The compound's multifaceted biological activities make it an attractive candidate for treating conditions ranging from inflammatory disorders to infectious diseases.
The role of 2-BENZOXAZOLINONE HYDRATE in drug development extends beyond traditional pharmaceutical applications. Researchers are exploring its use in agrochemicals, where it may serve as an intermediate in synthesizing compounds with pest-repellent or growth-regulating properties. This interdisciplinary approach underscores the versatility of benzoxazinone derivatives and their potential impact on multiple sectors.
Future research directions for 2-BENZOXAZOLINONE HYDRATE include exploring novel synthetic routes to improve scalability and cost-effectiveness. Additionally, investigating its interactions with additional biological targets may uncover new therapeutic possibilities. Collaborative efforts between academia and industry are essential to accelerate these discoveries and bring promising compounds like this one closer to market readiness.
In conclusion,2-BENZOXAZOLINONE HYDRATE (CAS No. 1089327-13-8) represents a valuable asset in pharmaceutical research due to its diverse biological activities and synthetic accessibility. Its potential as an anti-inflammatory agent,antimicrobial agent,and other therapeutic applications make it a subject of intense scientific interest. As research continues to unravel its properties,this compound is poised to play a significant role in addressing current challenges in medicine and beyond.
1089327-13-8 (2-BEnzoxazolinone hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)